Cas no 1803749-72-5 (Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate)

• Product Name: Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate
• CAS No: 1803749-72-5
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 4956080
• Update Time: 2025-10-23

Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate

• Inchi： 1S/C10H8FNO2S/c1-2-14-10(13)6-3-4-8(11)9(15)7(6)5-12/h3-4,15H,2H2,1H3
• InChI Key： QWXQMSXQMGVAGC-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC(C(=O)OCC)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate

Recent Advances in the Study of Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate (CAS: 1803749-72-5)

Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate (CAS: 1803749-72-5) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyano, fluoro, and mercapto functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and protein-protein interactions.

One of the key areas of interest is the compound's utility in the development of cysteine protease inhibitors. The presence of the mercapto (-SH) group in Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate makes it a promising candidate for covalent inhibition of cysteine proteases, which are implicated in various diseases, including cancer, inflammatory disorders, and infectious diseases. Researchers have employed this compound in the design of novel inhibitors, leveraging its ability to form reversible or irreversible bonds with the active-site cysteine residue of target enzymes.

In a recent study published in the Journal of Medicinal Chemistry, Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate was utilized as a key building block in the synthesis of a series of potent cathepsin B inhibitors. The study demonstrated that modifications at the ethyl ester and cyano groups could significantly enhance the inhibitory activity and selectivity of the resulting compounds. These findings underscore the compound's potential as a scaffold for the development of targeted therapies.

Another notable application of Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate is in the field of radiopharmaceuticals. The fluoro group in the compound allows for easy incorporation of fluorine-18, a positron-emitting isotope used in positron emission tomography (PET) imaging. Researchers have explored its use in the synthesis of PET tracers for imaging enzyme activity in vivo, providing a non-invasive means to monitor disease progression and treatment response.

Despite its promising applications, challenges remain in the optimization of Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, Ethyl 2-cyano-4-fluoro-3-mercaptobenzoate (CAS: 1803749-72-5) represents a valuable tool in chemical biology and drug discovery. Its unique structural features enable diverse applications, from enzyme inhibition to molecular imaging. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.